N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)-4-propylthiadiazole-5-carboxamide
• InChI: InChI=1S/C13H15N5O2S2/c1-2-4-8-10(22-18-17-8)12(20)16-13-15-7-5-3-6-14-11(19)9(7)21-13/h2-6H2,1H3,(H,14,19)(H,15,16,20)
• InChI Key: DIMGEDIRJPOQMU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NC2=NC3=C(S2)C(=O)NCCC3
• Molecular Formula: C13H15N5O2S2
• Molecular Weight: 337.4 g/mol

Description

N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide is a small molecule. It belongs to the class of organic compounds known as n-acetylarylamines. These are acetamides where one or more amide hydrogens is substituted by an aryl group.

Molecular Structure Analysis

The molecular formula of this compound is C9H11N3O2S. The average weight is 225.268 and the monoisotopic mass is 225.057197301.

Scientific Research Applications

Anticancer Applications

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Neuropharmacology and Cognitive Enhancement

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Antibacterial Activity

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Safety and Hazards

The safety and hazards associated with this compound are not well-documented. It’s always important to handle all chemicals with appropriate safety measures.

Mechanism of Action

Target of Action

The primary target of N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide is the Serine/threonine-protein kinase Chk1 . This protein plays a crucial role in cell cycle regulation, particularly in response to DNA damage .

Biochemical Pathways

Given its target, it is likely involved in pathways related tocell cycle regulation and DNA damage response .

Result of Action

The molecular and cellular effects of the compound’s action would likely involve alterations in cell cycle progression, particularly in response to DNA damage . This could potentially lead to cell cycle arrest or apoptosis in cells with DNA damage.